Cas no 1038306-44-3 (2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol)

• Product Name: 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol
• CAS No: 1038306-44-3
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5215037
• PubChem ID: 43151183
• Update Time: 2026-03-06

2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[1-(2-fluorophenyl)ethyl]amino]-
• 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol

• Inchi： 1S/C10H14FNO/c1-8(12-6-7-13)9-4-2-3-5-10(9)11/h2-5,8,12-13H,6-7H2,1H3
• InChI Key： IFGXPUINQJUOGJ-UHFFFAOYSA-N
• SMILES： C(O)CNC(C1=CC=CC=C1F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol

Recent Advances in the Study of 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol (CAS: 1038306-44-3)

The compound 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol (CAS: 1038306-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and ethanolamine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The researchers employed a multi-step process involving reductive amination and subsequent purification techniques, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol exhibits notable activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with adrenergic and dopaminergic receptors, suggesting potential applications in neurological and psychiatric disorders. In vitro studies demonstrated its ability to cross the blood-brain barrier efficiently, a property that enhances its therapeutic potential for central nervous system (CNS) targets.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions of 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol with its target receptors, highlighting the importance of the fluorine substitution in enhancing binding affinity and selectivity. Such structural insights are invaluable for the design of derivatives with improved pharmacological profiles.

In addition to its neurological applications, recent research has explored the anti-inflammatory and analgesic properties of 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol. Animal models of chronic pain and inflammation have shown significant reductions in pain responses and inflammatory markers following treatment with the compound. These findings suggest its potential as a dual-action therapeutic agent, addressing both pain and underlying inflammation.

Despite these promising results, challenges remain in the development of 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol as a drug candidate. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is focusing on these aspects, with preliminary data indicating that structural modifications could mitigate some of these concerns.

In conclusion, 2-{1-(2-fluorophenyl)ethylamino}ethan-1-ol (CAS: 1038306-44-3) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse pharmacological activities and the recent advancements in its synthesis and characterization underscore its potential for therapeutic development. Continued research will be essential to fully realize its clinical applications and overcome existing challenges.